Cas no 19009-53-1 (1-Cyclohexene-1-propanal,a-methyl-4-(1-methylethyl)-)

• Product Name: 1-Cyclohexene-1-propanal,a-methyl-4-(1-methylethyl)-
• CAS No: 19009-53-1
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 221983
• PubChem ID: 86818
• Update Time: 2025-04-19

1-Cyclohexene-1-propanal,a-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-propanal,a-methyl-4-(1-methylethyl)-
• methyl 3-[bis(2-chloroethyl)amino]-4-methylbenzoate
• DTXSID20940550
• NS00053698
• 19009-53-1
• EINECS 242-744-0
• 4-Isopropyl-alpha-methylcyclohexene-1-propan-1-al
• 2-methyl-3-[4-(propan-2-yl)cyclohex-1-en-1-yl]propanal
• SCHEMBL14836426

• Inchi： 1S/C13H22O/c1-10(2)13-6-4-12(5-7-13)8-11(3)9-14/h4,9-11,13H,5-8H2,1-3H3
• InChI Key： YWGFDOIOHHXYKQ-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1=CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 194.16716
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.89
• Boiling Point: 265.2°C at 760 mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.461
• PSA: 17.07